Cas no 1805621-05-9 (Ethyl 4-amino-2-bromopyridine-3-acetate)
Ethyl 4-amino-2-bromopyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-amino-2-bromopyridine-3-acetate
-
- Inchi: 1S/C9H11BrN2O2/c1-2-14-8(13)5-6-7(11)3-4-12-9(6)10/h3-4H,2,5H2,1H3,(H2,11,12)
- InChI Key: WGCHCFWWHSBYEY-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=CN=1)N)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- XLogP3: 1.4
- Topological Polar Surface Area: 65.2
Ethyl 4-amino-2-bromopyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016226-250mg |
Ethyl 4-amino-2-bromopyridine-3-acetate |
1805621-05-9 | 95% | 250mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A029016226-1g |
Ethyl 4-amino-2-bromopyridine-3-acetate |
1805621-05-9 | 95% | 1g |
$2,750.25 | 2022-04-01 |
Ethyl 4-amino-2-bromopyridine-3-acetate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Ethyl 4-amino-2-bromopyridine-3-acetate
Ethyl 4-amino-2-bromopyridine-3-acetate (CAS No. 1805621-05-9): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 4-amino-2-bromopyridine-3-acetate, identified by its chemical abstracts service number CAS No. 1805621-05-9, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, featuring a pyridine core with substituents that include an amino group at the 4-position and a bromine atom at the 2-position, along with an acetic acid ethyl ester moiety at the 3-position, exhibits unique reactivity that makes it invaluable in the development of novel therapeutic agents.
The structural attributes of Ethyl 4-amino-2-bromopyridine-3-acetate enable it to serve as a building block for more complex molecules. The presence of both nucleophilic and electrophilic centers allows for diverse functionalization strategies, making it a preferred choice for synthetic chemists working on drug discovery programs. In particular, the bromine atom at the 2-position provides a convenient handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing biaryl and heteroaryl systems, respectively.
Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug design. Pyridines are ubiquitous motifs in many approved drugs due to their ability to interact with biological targets through hydrogen bonding and hydrophobic effects. Among these derivatives, compounds like Ethyl 4-amino-2-bromopyridine-3-acetate have been explored for their potential in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that pyridine-based scaffolds can be effective in targeting enzymes involved in metabolic pathways, offering promising leads for treating conditions such as diabetes and hyperlipidemia.
One of the most compelling applications of Ethyl 4-amino-2-bromopyridine-3-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. By incorporating the pyridine core into kinase inhibitors, researchers can design molecules that selectively inhibit aberrant signaling, thereby offering therapeutic benefits. The amino and bromine substituents on the pyridine ring provide opportunities for further derivatization to optimize potency and selectivity. For example, recent studies have shown that replacing the amino group with more sophisticated functionalities can enhance binding affinity to target kinases, leading to more effective inhibitors.
The acetic acid ethyl ester moiety at the 3-position of Ethyl 4-amino-2-bromopyridine-3-acetate also contributes to its utility as a synthetic intermediate. This ester group can be hydrolyzed to yield a carboxylic acid or converted into other functional groups through various chemical transformations. Such versatility is particularly valuable in late-stage functionalization strategies, where precise control over regiochemistry is essential for achieving high yields and purity of the final product.
In addition to its role in kinase inhibition, Ethyl 4-amino-2-bromopyridine-3-acetate has been explored in other therapeutic areas. For instance, it has been used as a precursor in the synthesis of antiviral agents. The pyridine scaffold is known to interact with viral proteins, making it an attractive candidate for designing inhibitors that disrupt viral replication cycles. Researchers have leveraged the reactivity of this compound to develop novel analogs with enhanced antiviral activity against RNA viruses.
The growing interest in fragment-based drug discovery has also spurred investigations into using Ethyl 4-amino-2-bromopyridine-3-acetate as a starting point for identifying lead compounds. Fragment-based approaches involve screening small libraries of diverse molecules to identify fragments that bind weakly to biological targets. These fragments can then be optimized through iterative chemical modifications to produce high-affinity binders. The structural features of this compound make it an ideal candidate for fragment-based screening due to its ability to engage multiple binding sites on biological targets.
The synthesis of Ethyl 4-amino-2-bromopyridine-3-acetate itself is another area of active research. Chemists have developed efficient synthetic routes that highlight its accessibility from readily available starting materials. These synthetic strategies often involve multi-step processes that showcase the compound's utility as a versatile intermediate. For example, one approach involves the bromination of a pyridine derivative followed by selective functionalization at other positions on the ring.
The impact of Ethyl 4-amino-2-bromopyridine-3-acetate extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies rely on this compound for producing intermediates used in large-scale drug manufacturing processes. The ability to efficiently synthesize and purify this intermediate ensures that drug development programs can proceed smoothly without encountering bottlenecks related to raw material availability.
In conclusion, Ethyl 4-amino-2-bromopyridine-3-acetate (CAS No. 1805621-05-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable it to serve as a key intermediate in synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as an essential tool in modern medicinal chemistry.
1805621-05-9 (Ethyl 4-amino-2-bromopyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)